(Phenanthridin-6-yl)methyl 3-(4-methylbenzenesulfonyl)propanoate

• Molecular Formula: C24H21NO4S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: phenanthridin-6-ylmethyl 3-(4-methylphenyl)sulfonylpropanoate
• InChI: InChI=1S/C24H21NO4S/c1-17-10-12-18(13-11-17)30(27,28)15-14-24(26)29-16-23-21-8-3-2-6-19(21)20-7-4-5-9-22(20)25-23/h2-13H,14-16H2,1H3
• InChI Key: BBAWSEUTWXMDOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)OCC2=NC3=CC=CC=C3C4=CC=CC=C42

Description

(Phenanthridin-6-yl)methyl 3-(4-methylbenzenesulfonyl)propanoate is a complex organic compound that features a phenanthridine moiety linked to a propanoate group substituted with a 4-methylbenzenesulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Phenanthridin-6-yl)methyl 3-(4-methylbenzenesulfonyl)propanoate typically involves multi-step organic reactions. One common method includes the initial formation of the phenanthridine core, followed by the introduction of the methyl group and the 4-methylbenzenesulfonyl group. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to optimize reaction conditions and improve efficiency. The process may also include purification steps such as recrystallization or chromatography to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

(Phenanthridin-6-yl)methyl 3-(4-methylbenzenesulfonyl)propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

(Phenanthridin-6-yl)methyl 3-(4-methylbenzenesulfonyl)propanoate has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound may be studied for its potential biological activity, including its interactions with enzymes and other biomolecules.

Medicine: Research may explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: The compound’s unique properties may make it useful in various industrial applications, such as the production of specialty chemicals or advanced materials.

Mechanism of Action

The mechanism of action of (Phenanthridin-6-yl)methyl 3-(4-methylbenzenesulfonyl)propanoate involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved, which may include binding to enzymes or receptors and altering their activity.

Comparison with Similar Compounds

Similar Compounds

Phenanthridine derivatives: Compounds with similar phenanthridine cores but different substituents.

Benzimidazole derivatives: Compounds with a benzimidazole moiety, which may exhibit similar biological activities.

Phenolic compounds: Compounds containing phenol groups, which may share some chemical reactivity.

Uniqueness

(Phenanthridin-6-yl)methyl 3-(4-methylbenzenesulfonyl)propanoate is unique due to its specific combination of functional groups and structural features